(3Z)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3Z)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a derivative of indole, which is a heterocyclic organic compound that is widely distributed in nature. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
((3Z)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride has been extensively studied for its potential applications in the field of medicine. This compound has been shown to exhibit potent antitumor activity against a variety of cancer cell lines. Moreover, it has been found to induce apoptosis (programmed cell death) in cancer cells, which makes it a promising candidate for cancer therapy. In addition, (this compound)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride has been shown to possess anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases.
Mechanism of Action
The mechanism of action of ((3Z)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase I, an enzyme that is involved in DNA replication and repair. By inhibiting the activity of this enzyme, (this compound)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride can induce DNA damage and ultimately lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
(this compound)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride has been shown to exhibit potent antitumor activity against a variety of cancer cell lines. Moreover, it has been found to induce apoptosis in cancer cells, which makes it a promising candidate for cancer therapy. In addition, (this compound)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride has been shown to possess anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The synthesis of ((3Z)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride is a complex process that requires specialized equipment and expertise. Moreover, the overall yield of this process is relatively low, which makes it a challenging task. However, once synthesized, (this compound)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride can be used for a variety of lab experiments, including in vitro and in vivo studies to investigate its antitumor and anti-inflammatory properties.
Future Directions
There are several potential future directions for the research on ((3Z)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride. One possible direction is to investigate the potential of this compound as a therapeutic agent for cancer and inflammatory diseases. Moreover, further studies are needed to elucidate the mechanism of action of (this compound)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride and to optimize its synthesis method to improve its overall yield. Additionally, studies on the pharmacokinetics and toxicity of this compound are needed to evaluate its safety and efficacy in vivo.
Synthesis Methods
The synthesis of ((3Z)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride involves several steps, including the reaction of indole with bromine, followed by the reaction of the resulting compound with hydroxylamine hydrochloride to form the corresponding oxime. This oxime is then converted to the desired compound by the reaction with thionyl chloride. The overall yield of this process is relatively low, which makes the synthesis of (this compound)-7-Bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride a challenging task.
properties
IUPAC Name |
(3Z)-7-bromo-N-hydroxy-1H-indole-3-carboximidoyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClN2O/c10-7-3-1-2-5-6(9(11)13-14)4-12-8(5)7/h1-4,12,14H/b13-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIIZLZOTLVSBRM-LCYFTJDESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)NC=C2C(=NO)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C(=C1)Br)NC=C2/C(=N/O)/Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.